Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0015048 4-Chlorothieno[2,3-d]pyrimidine 14080-59-2 C6H3ClN2S
VC0015069 Methyl 6-Bromo-1,2-dihydro-2-oxo-4-pyridineacetate 141807-52-5 C8H8BrNO3
VC0015075 6-Bromohexylamine Hydrobromide 14502-76-2 C6H15Br2N
VC0015055 7-Methyl-4-indancarbonitrile 15085-20-8 C11H11N
VC0015068 Dimethyl 3-(cyanomethylidene)pentanedioate 1709-25-7 C9H11NO4
VC0015073 Methanesulfonothioic acid, sodium salt 1950-85-2 CH3NaO2S2
VC0015074 Sodium;[(3S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate 2864-50-8 C27H45O4S • Na
VC0015078 4-Fluoro-2,1,3-benzoxadiazole 29270-55-1 C6H3FN2O
VC0015060 2-(Chloroacetyl)thiophene (>85per cent) 29683-77-0 C6H5ClOS
VC0015051 D-Allocystathionine 2998-83-6 C₇H₁₄N₂O₄S
VC0015053 6-Chloro L-Tryptophan 33468-35-8 C11H11ClN2O2
VC0015049 D,L-Buthionine 4378-14-7 C8H17NO2S
VC0015066 4-Chlorobenzoylacetonitrile 4640-66-8 C9H6ClNO
VC0015067 2-Bromo-4'-chloroacetophenone 536-38-9 C8H6BrClO
VC0015056 5α-Pregnane-3α,20α-diol 566-58-5 C21H36O2
VC0015052 6-Chloro D-Tryptophan 56632-86-1 C11H11ClN2O2
VC0015050 Methyl 2-O-(α-D-Mannopyranosyl)-α-D-mannopyranoside 59571-75-4 C13H24O11
VC0015054 Methanone, (2,3-dihydro-7-methyl-1H-inden-4-yl)-1-naphthalenyl- 63665-87-2 C21H18O
VC0015059 2-Chloro-6-methoxybenzonitrile 6575-10-6 C8H6ClNO
VC0015061 2-Amino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid hydrate 7146-37-4 C10H13N3O3
VC0015063 5-(t-Boc-amino)-1-pentanol 75178-90-4 C10H21NO3
VC0015071 rac-4-(Methylamino)-1-(3-pyridyl)-1-butanol 76030-54-1 C10H16N2O
VC0015064 Tert-Butyl (5-bromopentyl)carbamate 83948-54-3 C10H20BrNO2
VC0015058 Benzophenone-4-carboxamidoethyl Methanethiosulfonate 887352-65-0 C17H17NO4S2
VC0015077 4-(Chlorosulfonyl)-7-fluoro-2,1,3-benzoxadiazole 91366-64-2 C6H2ClFN2O3S